Cas no 320418-55-1 (1-Benzyl-4-(phenylsulfanyl)phthalazine)

• Product Name: 1-Benzyl-4-(phenylsulfanyl)phthalazine
• CAS No: 320418-55-1
• MF: C₂₁H₁₆N₂S
• MW: 328.430143356323
• CID: 5717381
• PubChem ID: 6404569
• Update Time: 2023-10-15

1-Benzyl-4-(phenylsulfanyl)phthalazine Chemical and Physical Properties

Names and Identifiers

• SMR000169797
• AKOS005081967
• 1-benzyl-4-(phenylsulfanyl)phthalazine
• CHEMBL1587518
• 1E-173
• 1-benzyl-4-phenylsulfanylphthalazine
• 320418-55-1
• BDBM114337
• HMS2435C22
• 1-benzyl-4-(phenylthio)phthalazine
• Oprea1_660504
• 1-(phenylmethyl)-4-(phenylthio)phthalazine
• cid_6404569
• 1-(phenylmethyl)-4-phenylsulfanyl-phthalazine
• MLS000325800
• 1-Benzyl-4-(phenylsulfanyl)phthalazine

• Inchi： 1S/C21H16N2S/c1-3-9-16(10-4-1)15-20-18-13-7-8-14-19(18)21(23-22-20)24-17-11-5-2-6-12-17/h1-14H,15H2
• InChI Key： PFCZWSUYQWSCDQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1=C2C=CC=CC2=C(CC2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 328.10341969g/mol
• Monoisotopic Mass: 328.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 51.1Ų